Cas no 56475-79-7 (Carbamic acid, dibutyl-, methyl ester)
56475-79-7 structure
Product Name:Carbamic acid, dibutyl-, methyl ester
CAS No:56475-79-7
MF:C10H21NO2
MW:187.27924323082
CID:348788
PubChem ID:3590545
Update Time:2025-04-19
Carbamic acid, dibutyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, dibutyl-, methyl ester
- methyl N,N-dibutylcarbamate
- AKOS003869852
- SCHEMBL304950
- DTXSID00393949
- 56475-79-7
- methyl N-dibutylcarbamate
-
- Inchi: 1S/C10H21NO2/c1-4-6-8-11(9-7-5-2)10(12)13-3/h4-9H2,1-3H3
- InChI Key: UMAUECMGEMYKBW-UHFFFAOYSA-N
- SMILES: O(C)C(N(CCCC)CCCC)=O
Computed Properties
- Exact Mass: 187.15733
- Monoisotopic Mass: 187.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
Carbamic acid, dibutyl-, methyl ester Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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